Cas no 139665-76-2 (Benzoic acid, 2-(chlorosulfonyl)-6-ethyl-, methyl ester)

• Product Name: Benzoic acid, 2-(chlorosulfonyl)-6-ethyl-, methyl ester
• CAS No: 139665-76-2
• MF: C₁₀H₁₁ClO₄S
• MW: 262.709941148758
• CID: 1277726
• PubChem ID: 15934072
• Update Time: 2025-04-20

Benzoic acid, 2-(chlorosulfonyl)-6-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(chlorosulfonyl)-6-ethyl-, methyl ester
• DTXSID101270867
• methyl 2-(chlorosulfonyl)-6-ethylbenzoate
• SCHEMBL9016577
• 139665-76-2

• Inchi： 1S/C10H11ClO4S/c1-3-7-5-4-6-8(16(11,13)14)9(7)10(12)15-2/h4-6H,3H2,1-2H3
• InChI Key： DYTFQBIGSTZXDG-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC(CC)=C1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 262.00673
• Monoisotopic Mass: 262.0066577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44